Cas no 58473-42-0 (Benzoic acid,3-[(4-amino-9,10-dihydro-9,10-dioxo-1-anthracenyl)amino]-)

• Product Name: Benzoic acid,3-[(4-amino-9,10-dihydro-9,10-dioxo-1-anthracenyl)amino]-
• CAS No: 58473-42-0
• MF: C₂₁H₁₄N₂O₄
• MW: 358.346865177155
• CID: 373015
• PubChem ID: 94070
• Update Time: 2025-04-19

Benzoic acid,3-[(4-amino-9,10-dihydro-9,10-dioxo-1-anthracenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,3-[(4-amino-9,10-dihydro-9,10-dioxo-1-anthracenyl)amino]-
• 3-[(4-amino-9,10-dihydro-9,10-dioxo-1-anthryl)amino]benzoic acid
• 3-((4-Amino-9,10-dihydro-9,10-dioxo-1-anthracenyl)amino)benzoic acid
• 3-((4-Amino-9,10-dihydro-9,10-dioxo-1-anthryl)amino)benzoic acid
• 3-[(4-amino-9,10-dioxo-9,10-dihydroanthracen-1-yl)amino]benzoic acid
• Benzoic acid, 3-((4-amino-9,10-dihydro-9,10-dioxo-1-anthracenyl)amino)-
• EINECS 261-273-1
• M325TG8YZA
• 3-[(4-amino-9,10-dioxoanthracen-1-yl)amino]benzoic acid
• DTXSID5069257
• NS00033936
• 58473-42-0
• 3-[(4-Amino-9,10-dihydro-9,10-dioxo-1-anthracenyl)amino]benzoic acid
• Benzoic acid, 3-[(4-amino-9,10-dihydro-9,10-dioxo-1-anthracenyl)amino]-

• Inchi： 1S/C21H14N2O4/c22-15-8-9-16(23-12-5-3-4-11(10-12)21(26)27)18-17(15)19(24)13-6-1-2-7-14(13)20(18)25/h1-10,23H,22H2,(H,26,27)
• InChI Key： HWSFYZXHGYNGMS-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C(=CC=C(C=21)NC1C=CC=C(C(=O)O)C=1)N)=O

Computed Properties

• Exact Mass: 358.09542
• Monoisotopic Mass: 358.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.493
• Boiling Point: 650.2°Cat760mmHg
• Flash Point: 347°C
• Refractive Index: 1.764
• PSA: 109.49

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones